2-(benzylthio)-5-(3,4,5-trimethoxyphenyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione

Specification

• Molecular Formula: C27H27N3O5S
• Molecular Weight: 505.6 g/mol
• IUPAC Name: 2-benzylsulfanyl-5-(3,4,5-trimethoxyphenyl)-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
• Standard InChI: InChI=1S/C27H27N3O5S/c1-33-19-12-16(13-20(34-2)24(19)35-3)21-22-17(10-7-11-18(22)31)28-25-23(21)26(32)30-27(29-25)36-14-15-8-5-4-6-9-15/h4-6,8-9,12-13,21H,7,10-11,14H2,1-3H3,(H2,28,29,30,32)
• Standard InChI Key: ZBQNSFRZWLHTSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2C3=C(CCCC3=O)NC4=C2C(=O)NC(=N4)SCC5=CC=CC=C5

Introduction

2-(benzylthio)-5-(3,4,5-trimethoxyphenyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione is a complex organic compound belonging to the class of pyrimidoquinoline derivatives. These compounds are of significant interest in medicinal chemistry due to their potential biological activities, including anticancer and antimicrobial effects. The compound's structure features a complex arrangement of aromatic and heterocyclic rings, contributing to its chemical properties and biological activity.

Synthesis Methodologies

The synthesis of 2-(benzylthio)-5-(3,4,5-trimethoxyphenyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione typically involves a multi-step process. These reactions are generally carried out in solvents like acetic acid or ethanol at controlled temperatures. Monitoring the reaction progress is done using Thin Layer Chromatography (TLC) to ensure completion before purification steps such as recrystallization.

Synthesis Steps

• Initial Reactants: The starting materials typically involve precursors that can form the pyrimidoquinoline core.

• Coupling Reactions: The benzylthio and 3,4,5-trimethoxyphenyl groups are introduced through specific coupling reactions.

• Cyclization: The formation of the heterocyclic rings is achieved through cyclization reactions.

• Purification: Final purification involves TLC and recrystallization to obtain the pure compound.

Biological Activities

Compounds similar to 2-(benzylthio)-5-(3,4,5-trimethoxyphenyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione have shown potential biological activities, including anticancer effects. They often exhibit cytotoxic effects against various cancer cell lines by inducing apoptosis or inhibiting cell cycle progression.

Biological Activity Table

Activity	Mechanism	Cell Lines Affected
Anticancer	Induction of apoptosis, inhibition of cell cycle progression	Various cancer cell lines
Antimicrobial	Interaction with microbial enzymes or receptors	Not specified